3-(2,2-Dibromo-vinyl)-4-methoxy-pyridine

• Molecular Formula: C8H7Br2NO
• Molecular Weight: 292.95 g/mol
• IUPAC Name: 3-(2,2-dibromoethenyl)-4-methoxypyridine
• InChI: InChI=1S/C8H7Br2NO/c1-12-7-2-3-11-5-6(7)4-8(9)10/h2-5H,1H3
• InChI Key: DQXNGFKYICUQSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=NC=C1)C=C(Br)Br

Description

3-(2,2-Dibromo-vinyl)-4-methoxy-pyridine is a useful research compound. Its molecular formula is C8H7Br2NO and its molecular weight is 292.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask is charged with triphenylphosphine (21.4 g, 81.6 mmol), carbon tetrabromide (13.5 g, 40.8 mmol) and dichloromethane (300 mL). 4-Methoxy-pyridine-3-carbaldehyde (2.8 g, 20.4 mmol) in dichloromethane (300 mL) is added at 0° C. The mixture is stirred at 0° C. for 1 h. The mixture is extracted with saturated aqueous ammonium chloride and the aqueous phase is neutralized with NaHCO3 and extracted with dichloromethane. The organic phase is dried over Na2SO4, concentrated and purified by silica gel chromatography eluting with a 0 to 10% methanol-dichloromethane gradient to give 3-(2,2-dibromo-vinyl)-4-methoxy-pyridine. 1H NMR (400 MHz, CDCl3) δ ppm 3.90 (s, 3H), 6.81 (d, J=5.8 Hz, 1H), 7.48 (s, 1H), 8.48 (d, J=5.8 Hz, 1H), 8.76 (s, 1H).